Cas no 15805-98-8 (2-(acetyloxy)-2-methylpropanoic acid)

• Product Name: 2-(acetyloxy)-2-methylpropanoic acid
• CAS No: 15805-98-8
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 183944
• PubChem ID: 347919
• Update Time: 2025-06-08

2-(acetyloxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(acetyloxy)-2-methyl-
• 2-acetoxy-2-methylpropanoic acid
• 2-acetyloxy-2-methylpropanoic acid
• 2-acetoxy-2-methylpropionic acid
• AC1L88EH
• L-(-)-2-acetoxypropionic acid
• NSC406834
• 2-(acetyloxy)-2-methylpropanoic acid

• Inchi： 1S/C6H10O4/c1-4(7)10-6(2,3)5(8)9/h1-3H3,(H,8,9)
• InChI Key： NIWFXRKHWKGFMT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 146.0579

Experimental Properties

• PSA: 63.6
• LogP: 0.41270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-(acetyloxy)-2-methylpropanoic acid

Introduction to 2-(Acetyloxy)-2-Methylpropanoic Acid (CAS No. 15805-98-8)

2-(Acetyloxy)-2-methylpropanoic acid, also known as 2-acetoxy-2-methylpropanoic acid, is a versatile organic compound with the molecular formula C7H12O4. This compound is classified as a carboxylic acid and is widely studied in the fields of organic chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it a valuable intermediate in various synthetic pathways and industrial applications.

The chemical structure of 2-(acetyloxy)-2-methylpropanoic acid consists of a central carbon atom bonded to an acetoxy group (CH3COO-), a methyl group (CH3), and a carboxylic acid group (COOH). This arrangement imparts specific reactivity and solubility characteristics, making it suitable for a range of chemical reactions and processes. The compound is often synthesized through the esterification of 2-methylpropanoic acid with acetic anhydride, followed by hydrolysis to form the carboxylic acid.

In recent years, significant advancements have been made in understanding the applications and potential uses of 2-(acetyloxy)-2-methylpropanoic acid. One notable area of research is its role in pharmaceutical synthesis. The compound serves as an important intermediate in the production of various drugs, particularly those involved in anti-inflammatory and analgesic treatments. Its ability to undergo selective functional group transformations makes it a valuable starting material for the synthesis of complex molecules with therapeutic properties.

Beyond pharmaceuticals, 2-(acetyloxy)-2-methylpropanoic acid has found applications in materials science. It is used as a building block for the synthesis of polymers and coatings, where its reactivity and stability contribute to the development of advanced materials with improved mechanical and thermal properties. Recent studies have explored its use in the creation of biodegradable polymers, which are increasingly important for environmental sustainability.

The physical properties of 2-(acetyloxy)-2-methylpropanoic acid are well-documented. It is a white crystalline solid at room temperature with a melting point ranging from 60 to 63°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These properties make it easy to handle and process in laboratory and industrial settings.

Safety considerations are an essential aspect of working with any chemical compound. While 2-(acetyloxy)-2-methylpropanoic acid is not classified as a hazardous material, it is important to follow standard safety protocols when handling it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, 2-(acetyloxy)-2-methylpropanoic acid (CAS No. 15805-98-8) is a multifunctional compound with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an essential intermediate in various synthetic pathways. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific endeavors.